2-{Benzyl[(4-methoxyphenyl)sulfonyl]amino}acetic acid

• CAS No.: 195052-28-9
• Molecular Formula: C16H17NO5S
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-[benzyl-(4-methoxyphenyl)sulfonylamino]acetic acid
• InChI: InChI=1S/C16H17NO5S/c1-22-14-7-9-15(10-8-14)23(20,21)17(12-16(18)19)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,18,19)
• InChI Key: UFCYEQXQMJKGQB-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC=C2)CC(=O)O
• sequence: G

Description

2-{Benzyl[(4-methoxyphenyl)sulfonyl]amino}acetic acid is a useful research compound. Its molecular formula is C16H17NO5S and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}acetate (11.62 g, 31.97 mmol) was dissolved in ethanol (100 ml), and 1N sodium hydroxide (100 ml) was added thereto. After being reacted for 16 hours at room temperature, the solvent was evaporated out. 3N hydrochloric acid (150 ml) was added to the residue and the water phase was extracted with ethyl acetate (200 ml×2). The organic layer was washed with saturated brine, and then dried over sodium sulfate. The solvent was evaporated out and the residue was purified by silica gel column chromatography (chloroform:methanol=10:1), to give 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}acetic acid (10.57 g, 99%).